Cas no 4164-91-4 (methylpentylacetamide)

• Product Name: methylpentylacetamide
• CAS No: 4164-91-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 927208
• PubChem ID: 151189
• Update Time: 2025-04-19

methylpentylacetamide Chemical and Physical Properties

Names and Identifiers

• methylpentylacetamide
• 2-methylheptanamide
• heptanamide, 2-methyl-
• N-methyl-N-pentylacetamide
• DTXSID00961869
• 4164-91-4
• AKOS013916541
• SCHEMBL2492545
• SJDKCSDRXBBRKQ-UHFFFAOYSA-N

• Inchi： 1S/C8H17NO/c1-4-5-6-7-9(3)8(2)10/h4-7H2,1-3H3
• InChI Key： SJDKCSDRXBBRKQ-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CCCCC

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2

Experimental Properties

• Density: 0.9636 (rough estimate)
• Boiling Point: 261.35°C (rough estimate)
• Refractive Index: 1.4614 (estimate)
• PSA: 43.09